Cas no 155831-90-6 (Zebularine CEP)

Zebularine CEP is a cytidine analog known for its role as a potent DNA methyltransferase inhibitor. It exhibits competitive inhibition by incorporating into DNA and RNA, leading to demethylation and subsequent reactivation of silenced genes. This compound is particularly valued for its stability in aqueous solutions and improved bioavailability compared to similar nucleoside analogs. Zebularine CEP is widely utilized in epigenetic research, cancer studies, and developmental biology due to its ability to modulate gene expression without significant cytotoxicity at therapeutic concentrations. Its synthetic pathway ensures high purity, making it suitable for rigorous experimental applications. The product is commonly supplied as a lyophilized powder for enhanced storage stability.
Zebularine CEP structure
Zebularine CEP structure
Product Name:Zebularine CEP
CAS No:155831-90-6
MF:C45H61N4O8PSi
MW:845.047114133835
CID:107162
PubChem ID:15546047
Update Time:2025-06-30

Zebularine CEP Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyrimidinone,1-[5-O-[bis(4-methoxyphenyl)phenylmethyl]-3-O-[[bis(1-methylethyl)amino](2-cyanoethoxy)phosphino]-2-O-[(1,1-dimethylethyl)dimethylsilyl]-b-D-ribofuranosyl]-
    • 2(1H)-Pyrimidinone,1-[5-O-[bis(4-methoxyphenyl)phenylmethyl]-3-O-[[bis(1-methylethyl)amino](2-...
    • 2(1H)-Pyrimidinone,1-[5-O-[bis(4-methoxyphenyl)phenylmethyl]-3-O-[[bis(1-methylethyl)amino](2-cyanoethoxy)phosphino]-2-O-[(1,
    • 2'-O-T-BUTYLDIMETHYLSILYL-3'-O-[(DIISOPROPYLAMINO)(2-CYANOETHOXY)PHOSPHINO]-5'-O-(4,4'-DIMETHOXYTRITYL)-2(1H)-PYRIMIDINONE-1-β-D-RIBOSIDE
    • ZEBULARINE CEP
    • 4HC CEP
    • Zebularine 3'-CE phosphoramidite
    • 2'-O-T-BUTYLDIMETHYLSILYL-3'-O-[(DIISOPROPYLAMINO)(2-CYANOETHOXY)PHOSPHINO]-5'-O-(4,4'-DIMETHOXYTRITYL)-2(1H)-PYRIMIDINONE-1-BETA-D-RIBOSIDE
    • 1-[5-O-[Bis(4-methoxyphenyl)phenylmethyl]-3-O-[[bis(1-methylethyl)amino](2-cyanoethoxy)phosphino]-2-O-[(1,1-dimethylethyl)dimethylsilyl]-beta-D-ribofuranosyl]-2(1H)-pyrimidinone
    • 155831-90-6
    • 3-[[(2R,3R,4R,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-4-[tert-butyl(dimethyl)silyl]oxy-5-(2-oxopyrimidin-1-yl)oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile
    • (2R,3R,4R,5R)-2-((Bis(4-methoxyphenyl)(phenyl)methoxy)methyl)-4-((tert-butyldimethylsilyl)oxy)-5-(2-oxopyrimidin-1(2H)-yl)tetrahydrofuran-3-yl (2-cyanoethyl) diisopropylphosphoramidite
    • 2/'-O-T-BUTYLDIMETHYLSILYL-3/'-O-[(DIISOPROPYLAMINO)(2-CYANOETHOXY)PHOSPHINO]-5/'-O-(4,4/'-DIMETHOXY
    • W-201408
    • Zebularine CEP
    • Inchi: 1S/C45H61N4O8PSi/c1-32(2)49(33(3)4)58(54-30-15-27-46)56-40-39(55-42(48-29-16-28-47-43(48)50)41(40)57-59(10,11)44(5,6)7)31-53-45(34-17-13-12-14-18-34,35-19-23-37(51-8)24-20-35)36-21-25-38(52-9)26-22-36/h12-14,16-26,28-29,32-33,39-42H,15,30-31H2,1-11H3/t39-,40-,41-,42-,58?/m1/s1
    • InChI Key: UEUDLVPTCOPGMZ-MGVQLQBBSA-N
    • SMILES: P(N(C(C)C)C(C)C)(OCCC#N)O[C@@H]1[C@@H](COC(C2C=CC=CC=2)(C2C=CC(=CC=2)OC)C2C=CC(=CC=2)OC)O[C@H]([C@@H]1O[Si](C)(C)C(C)(C)C)N1C(N=CC=C1)=O

Computed Properties

  • Exact Mass: 844.40000
  • Monoisotopic Mass: 844.39962845g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 59
  • Rotatable Bond Count: 20
  • Complexity: 1400
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 124Ų

Experimental Properties

  • Density: Not available
  • Melting Point: Not available
  • Boiling Point: 789.5±70.0 °C at 760 mmHg
  • Flash Point: 431.3±35.7 °C
  • Solubility: Insuluble (1.9E-5 g/L) (25 ºC),
  • PSA: 140.12000
  • LogP: 9.21818
  • Vapor Pressure: 0.0±2.8 mmHg at 25°C

Zebularine CEP Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A544530-2.5mg
Zebularine CEP
155831-90-6
2.5mg
$ 50.00 2022-06-08
TRC
A544530-5mg
Zebularine CEP
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5mg
$ 65.00 2022-06-08
TRC
A544530-25mg
Zebularine CEP
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25mg
$ 210.00 2022-06-08
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